Cas no 57393-68-7 (2-(3,4-Dimethoxy-phenyl)-7-hydroxy-3,5,6-trimethoxy-chromen-4-on)

• Product Name: 2-(3,4-Dimethoxy-phenyl)-7-hydroxy-3,5,6-trimethoxy-chromen-4-on
• CAS No: 57393-68-7
• MF: C₂₀H₂₀O₈
• MW: 388.368006706238
• CID: 2054514
• Update Time: 2025-04-21

2-(3,4-Dimethoxy-phenyl)-7-hydroxy-3,5,6-trimethoxy-chromen-4-on Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxy-phenyl)-7-hydroxy-3,5,6-trimethoxy-chromen-4-on
• 2-(3,4-dimethoxy-phenyl)-7-hydroxy-3,5,6-trimethoxy-chromen-4-one
• 3,3',4',5,6-Penta-Me ether-Quercetagetin
• 5,4'-Dimethyl-jaceidin, 3,5,6,3',4'-Pentamethyl-quercetagetin
• 7-hydroxy-3,5,6,3',4'-pentamethoxyflavone
• Centaureidin-5,3'-dimethylaether, 5,4'-Dimethyl-jaceidin-7-hydroxy-3,5,6,3',4'-pentamethoxy-flavon
• quercetagetin 3,5,6,3',4'-pentamethyl ether
• quercetagetin 3,5,6,3',4'-pentamethylether
• 2-(3,4-Dimethoxyphenyl)-7-hydroxy-3,5,6-trimethoxy-4H-1-benzopyran-4-one

• Inchi： 1S/C20H20O8/c1-23-12-7-6-10(8-13(12)24-2)17-20(27-5)16(22)15-14(28-17)9-11(21)18(25-3)19(15)26-4/h6-9,21H,1-5H3
• InChI Key： DFMQEEUDLFLPFL-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC(C2=C(OC)C(=O)C3C(=CC(=C(C=3OC)OC)O)O2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• XLogP3: 2.232

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids